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Compound of Interest

Compound Name: 11-(Bromomethyl)tricosane

CAS No.: 732276-63-0

Cat. No.: B1632206

Get Quote

11-(Bromomethyl)tricosane is a long-chain alkyl bromide, a class of molecules frequently

utilized in synthetic chemistry as alkylating agents. Its structure, featuring a 24-carbon

backbone, imparts significant lipophilicity, while the bromomethyl group serves as a reactive

handle for introducing the tricosane moiety onto other molecules. This reactivity, however, is

the primary source of its associated hazards. For researchers in materials science and drug

development, where it may be used as a solubility-enhancing reagent or a building block for

complex organic frameworks, a comprehensive understanding of its material safety is not

merely a regulatory formality but a prerequisite for sound experimental design and personnel

protection.[1][2] This guide synthesizes available safety data to provide a framework for its safe

handling, grounded in the chemical principles that dictate its behavior.

Chemical and Physical Properties
A precise understanding of a chemical's properties is the foundation of its safe handling. These

parameters dictate appropriate storage conditions, predict its behavior in various experimental

setups, and inform risk assessments.
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Identifier Value Source

Chemical Name 11-(Bromomethyl)tricosane [3][4]

CAS Number 732276-63-0 [1][3][5]

Molecular Formula C₂₄H₄₉Br [1][3][4]

Molecular Weight 417.55 g/mol [1][4]

Synonyms
2-decyl-1-tetradecyl bromide,

1-bromo-2-decyltetradecane
[4][6]

Physicochemical Data
Property Value Source

Physical State
Colorless to light yellow/orange

clear liquid
[4][7]

Storage Temperature Refrigerated (0-10°C) [2]

Boiling Point 459.2 ± 13.0 °C (Predicted) [4][8]

Density 0.952 ± 0.06 g/cm³ (Predicted) [4][8]

Flash Point 148 °C [7]

Refractive Index 1.47 [4][8]

Hazard Identification and Mechanistic Toxicology
According to the Globally Harmonized System (GHS), 11-(Bromomethyl)tricosane is

classified as a significant irritant.[3] Understanding the chemical basis of this classification is

key to appreciating the required safety protocols.

GHS Classification: Skin Irritation, Category 2; Serious Eye Irritation, Category 2.[5]

Signal Word: Warning.[4][5]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[3][5]
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The primary hazard stems from the electrophilic nature of the carbon atom bonded to the

bromine. As an alkylating agent, this molecule can react with nucleophiles, including the amine,

thiol, and hydroxyl groups found in biological macromolecules like proteins and enzymes. This

covalent modification can disrupt cellular function, leading to the observed irritation and

inflammatory response upon contact with skin and eyes.
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Diagram illustrating the reactive bromomethyl group and its mechanism of irritation.

Safe Handling and Exposure Control
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment (PPE), is essential for mitigating the risks associated with

11-(Bromomethyl)tricosane.

Engineering Controls
The primary engineering control is to minimize the generation of vapors or mists.[5]

Fume Hood: All handling of 11-(Bromomethyl)tricosane must be conducted inside a

certified chemical fume hood. This is the most critical control to prevent inhalation exposure.

Local Exhaust Ventilation: If a full fume hood is not feasible for a specific apparatus,

dedicated local exhaust ventilation (e.g., a snorkel) must be positioned at the point of

potential release.[5]
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Personal Protective Equipment (PPE)
The selection of PPE is dictated by the identified hazards: skin and eye irritation.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations. A face shield should be worn in addition

to goggles when there is a significant risk of splashing.[5][9]

Skin Protection:

Gloves: Wear chemically resistant gloves, such as nitrile gloves. Inspect gloves for any

signs of degradation or puncture before use.

Lab Coat: A flame-resistant lab coat should be worn and kept fully fastened.

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not required. If engineering controls fail or for emergency response, a

NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors should

be used.[9]

Standard Operating Procedure (SOP) for Handling
The following workflow is a self-validating system designed to minimize exposure.
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Workflow for the safe handling of 11-(Bromomethyl)tricosane.
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Emergency Procedures
Preparedness is paramount. All personnel must be familiar with these procedures before

beginning work.

First-Aid Measures
If on Skin: Immediately take off all contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, seek medical advice/attention.[5][7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical advice/attention.[5][7]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, seek medical advice.

If Swallowed: Rinse mouth. Get medical advice/attention.[5]

Accidental Release Measures
Personnel: Evacuate the area. Ensure adequate ventilation. Entry should be restricted to

trained personnel wearing appropriate PPE.[5]

Containment: Prevent the spill from entering drains. For a small spill, absorb with an inert

material (e.g., vermiculite, sand, or earth) and place it in a suitable, sealed container for

disposal.

Cleanup: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol or isopropanol)

followed by soap and water.

Fire-Fighting Measures
Extinguishing Media: Use extinguishing measures appropriate for the surrounding

environment, such as dry chemical, carbon dioxide (CO₂), or foam.

Specific Hazards: Thermal decomposition can release irritating and toxic gases, including

carbon monoxide, carbon dioxide, and hydrogen bromide.[9]
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Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Storage, Stability, and Disposal
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Conditions
Temperature: Store in a refrigerator (0-10°C).[2][7] The low temperature slows down potential

degradation pathways.

Atmosphere: Keep the container tightly closed and store under an inert gas (e.g., argon or

nitrogen).[2][5] This compound is noted as being air and heat sensitive; an inert atmosphere

prevents oxidation and potential hydrolysis from atmospheric moisture.[2][7]

Location: Store in a designated area for hazardous chemicals, away from incompatible

materials.

Stability and Reactivity
Stability: The compound is stable under recommended storage conditions.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents, which could lead to a

vigorous and potentially hazardous reaction.[9]

Hazardous Polymerization: Hazardous polymerization does not occur.[9]

Disposal Considerations
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Stream: 11-(Bromomethyl)tricosane and any materials contaminated with it should

be disposed of as halogenated organic waste.

Container: Use a designated, properly labeled, and sealed waste container. Do not mix with

incompatible waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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